Cas no 1804493-37-5 (Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate)

Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both chloro and difluoromethyl groups enhances its reactivity, making it a versatile intermediate for constructing complex molecules. The ester functionality at the 6-position allows for further derivatization, enabling the introduction of diverse pharmacophores or functional groups. Its structural features contribute to improved metabolic stability and bioavailability in target compounds. The compound's well-defined reactivity profile facilitates selective transformations, supporting efficient synthetic routes in medicinal chemistry and crop protection applications. Its stability under standard storage conditions ensures reliable handling in industrial and laboratory settings.

Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate structure

1804493-37-5 structure

Product Name:Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate

CAS No:1804493-37-5

MF:C₁₀H₁₀ClF₂NO₂

MW:249.641708850861

CID:4868702

Update Time:2025-06-13

Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate
- Inchi： 1S/C10H10ClF2NO2/c1-5-3-6(11)7(4-8(15)16-2)14-9(5)10(12)13/h3,10H,4H2,1-2H3
- InChI Key： OPOUVKBLNHBRFX-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=C(C(F)F)N=C1CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 2.3
Topological Polar Surface Area: 39.2

Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051136-1g	Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate	1804493-37-5	97%	1g	$1,445.30	2022-04-02

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Additional information on Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate

Comprehensive Overview of Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1804493-37-5)

Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1804493-37-5) is a specialized chemical compound widely recognized in the fields of pharmaceutical intermediates and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a difluoromethyl group and a chloro substitution, which enhance its reactivity and applicability in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active ingredients for crop protection and drug discovery.

The molecular structure of Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate incorporates a pyridine ring, a versatile scaffold in medicinal chemistry. The presence of the difluoromethyl group (-CF₂H) is particularly noteworthy, as it can improve metabolic stability and bioavailability in drug candidates. Meanwhile, the chloro substituent at the 5-position and the methyl group at the 3-position contribute to the compound's electronic and steric properties, making it a valuable building block for further chemical modifications.

In recent years, the demand for pyridine-based intermediates like Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate has surged, driven by advancements in agrochemical formulations and pharmaceutical synthesis. This compound is often explored for its role in creating herbicides and fungicides, addressing global challenges such as crop resistance and sustainable agriculture. Additionally, its potential applications in drug discovery, particularly for targeting enzyme inhibition, have garnered attention from biotech and pharmaceutical companies.

From a synthetic perspective, Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate is typically synthesized through multi-step organic reactions, including halogenation, fluorination, and esterification. The acetate moiety in the molecule provides a reactive site for further derivatization, enabling the creation of diverse analogs. Researchers frequently employ this compound in cross-coupling reactions and catalyzed transformations, leveraging its functional groups to achieve high yields and selectivity.

Environmental and regulatory considerations are also critical when working with Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate. As industries strive for greener chemistry, the development of eco-friendly synthesis routes for such intermediates has become a priority. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and reduce the environmental footprint of chemical production.

In summary, Methyl 5-chloro-2-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1804493-37-5) represents a pivotal compound in modern chemical research. Its structural complexity and functional diversity make it indispensable for applications in agrochemicals, pharmaceuticals, and material science. As scientific inquiry continues to evolve, this compound is poised to play a significant role in addressing some of the most pressing challenges in health and agriculture.